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Abstract

This technical guide provides a comprehensive overview of 1,8-Diazacyclotetradecane-2,7-
dione, a cyclic diamide with significant relevance in polymer chemistry and emerging interest in
materials science and drug development. This document details its physicochemical properties,
synthesis methodologies, and analytical characterization techniques. Furthermore, it explores
the current understanding of its biological activities and potential mechanisms of action, offering
insights for future research and application development.

Introduction

1,8-Diazacyclotetradecane-2,7-dione, a 14-membered macrocyclic compound, is primarily
known as a cyclic by-product in the industrial synthesis of Nylon 66 from adipic acid and
hexamethylene diamine.[1][2] While historically considered a waste product, recent research
has highlighted its potential as a valuable monomer and a scaffold for developing novel
materials and bioactive molecules. Its rigid, cyclic structure and the presence of two amide
functionalities impart unique properties that are being explored for various applications,
including the development of advanced polymers and as a template for designing therapeutic
agents.
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Physicochemical Properties

The fundamental physicochemical properties of 1,8-Diazacyclotetradecane-2,7-dione are
summarized in the table below, providing a quantitative basis for its handling, characterization,
and application.

Property Value Reference(s)
Molecular Formula C12H22N202 [11[3]
Molecular Weight 226.32 g/mol [1][3]

CAS Number 4266-66-4 [4]

Melting Point 263 °C [2]
Appearance Solid [2]

Sparingly soluble in DMSO
Solubility (with heating) and slightly [NA]
soluble in methanol.

Hydrogen Bond Donor Count 2 [3]

Hydrogen Bond Acceptor
ydrog p 5 3]
Count

Synthesis and Manufacturing

The synthesis of 1,8-Diazacyclotetradecane-2,7-dione can be approached through two
primary routes: as a by-product of industrial polymerization and through targeted laboratory
synthesis.

Industrial Production as a By-product

During the high-temperature polycondensation of adipic acid and hexamethylene diamine to
produce Nylon 66, intramolecular cyclization can occur, leading to the formation of 1,8-
Diazacyclotetradecane-2,7-dione.[1][2] This process is typically carried out under high
pressure and temperatures around 275°C.[1] The cyclic dimer can be separated from the
polymer product through washing and extraction processes.[2]
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Laboratory-Scale Synthesis

A more controlled, laboratory-scale synthesis involves the multi-step cyclization of 6-
aminocaproic acid.[5] This method allows for the production of a higher purity product.

« Initial Reaction: 6-Aminocaproic acid (83% concentration) is reacted with 4 molar equivalents
of sodium hydroxide (NaOH) at a temperature of 0-20°C for 4 hours.

» First Cyclization Step: The reaction mixture is cooled to 0°C, and dicyclohexylcarbodiimide
(DCC) in dioxane is added. This reaction proceeds for 24 hours.

o Workup: At 20°C, agueous sodium bicarbonate (NaHCOs) and 1,2-dimethoxyethane are
added to the mixture, and the reaction continues for 5 hours.

e Second Cyclization Step: At a concentration of 90% and a temperature of 0-20°C, DCC in
dimethylformamide (DMF) is added, and the reaction proceeds for 3 hours.

e Acid Treatment: The mixture is then treated with a 33% solution of hydrobromic acid (HBr) in
acetic acid at 20°C for 2 hours.

o Final Cyclization: The final step involves the addition of pyridine in dimethylformamide (DMF)
at 60°C for 4 hours to yield the final product, 1,8-diazacyclotetradecane-2,9-dione.
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Laboratory Synthesis of 1,8-Diazacyclotetradecane-2,7-dione
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A simplified workflow for the laboratory synthesis of 1,8-Diazacyclotetradecane-2,7-dione.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1618170?utm_src=pdf-body-img
https://www.benchchem.com/product/b1618170?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Analytical Characterization

A comprehensive characterization of 1,8-Diazacyclotetradecane-2,7-dione is essential to

confirm its identity, purity, and structural integrity. The following analytical techniques are

recommended.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the chemical structure.

IH NMR (Proton NMR): Provides information on the chemical environment and connectivity
of hydrogen atoms.

13C NMR (Carbon-13 NMR): Determines the number and types of carbon atoms in the
molecule.[3]

Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of a suitable
deuterated solvent (e.g., CDCls or DMSO-ds).

Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.

Acquisition: Acquire *H and 3C NMR spectra at room temperature using standard pulse
programs.

High-Performance Liquid Chromatography (HPLC)

HPLC is a standard technique for assessing the purity of the compound.

Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 um particle size).

Mobile Phase: An isocratic or gradient mixture of acetonitrile and water.

Flow Rate: Typically 1.0 mL/min.

Detection: UV detection at a low wavelength (e.g., 210 nm) is suitable for the amide
chromophore.

Sample Preparation: Dissolve the sample in the mobile phase or a compatible solvent to a
known concentration (e.g., 1 mg/mL).
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Analytical Workflow for 1,8-Diazacyclotetradecane-2,7-dione
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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